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Compound of Interest

Compound Name: Vat Red 10

Cat. No.: B1668950

Topic: Vat Red 10: Molecular Properties, Biological Interactions, and Experimental Protocols
Content Type: An in-depth technical guide or whitepaper on the core.

Audience: Researchers, scientists, and drug development professionals.

Abstract

Vat Red 10, an anthraquinone-based vat dye, is primarily utilized in the textile industry for its
vibrant and durable coloration. Beyond its industrial applications, this compound presents
areas of interest for researchers in microbiology, toxicology, and potentially as a fluorescent
agent. This guide provides a comprehensive overview of the molecular and physical properties
of Vat Red 10, detailed experimental protocols for its microbial degradation, and discusses its
toxicological profile, including reported mutagenicity. While its role in specific biological
signaling pathways is not documented, its interactions with microbial systems and its potential
as a fluorescent dye warrant further investigation.

Core Molecular and Physical Properties

Vat Red 10 is a complex organic molecule with the following key characteristics. The
guantitative data is summarized in Table 1.
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Property Value

Molecular Formula C29H14N205[1][2]
Molecular Weight 470.43 g/mol [1][3][4]
CAS Number 2379-79-5
Appearance Deep red powder
Solubility Insoluble in water

Biological Activity and Toxicology
Microbial Degradation

Vat Red 10, due to its fused aromatic structure, is resistant to degradation. However, studies
have demonstrated its decolorization through microbial action. Specifically, Pseudomonas
desmolyticum and Galactomyces geotrichum have been shown to oxidatively degrade this dye.
This process is of significant interest for bioremediation of textile industry effluents.

Toxicological Profile

Anthraquinone dyes, the class to which Vat Red 10 belongs, have been noted as potentially
carcinogenic and mutagenic. A Material Safety Data Sheet (MSDS) for Vat Red 10 indicates
that mutagenicity data has been reported for the compound. This is a critical consideration for
handling and for any potential application in biological systems. Acute effects may include
irritation to the eyes, skin, and respiratory tract.

Experimental Protocols
Microbial Decolorization of Vat Red 10

This protocol is adapted from the methodology described by Gurav et al. (2011).

Objective: To achieve microbial decolorization of Vat Red 10 using Pseudomonas
desmolyticum or Galactomyces geotrichum.

Materials:
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Vat Red 10 dye

Cultures of Pseudomonas desmolyticum (NCIM 2112) or Galactomyces geotrichum (MTCC
1360)

Minimal liquid base medium
Glucose

Sterile 250 ml Erlenmeyer flasks
Rotary shaker
Spectrophotometer

Procedure:

Microbial Adaptation: As Vat Red 10 is soluble at an alkaline pH of 9, the microbial cultures,
which typically grow at pH 7, must be adapted. This is achieved by progressively growing the
organisms in media with increasing pH, supplemented with 1% glucose.

Medium Preparation: Prepare a minimal liquid base medium containing 0.01% Vat Red 10
and 1% glucose. Dispense 100 ml of this medium into 250 ml Erlenmeyer flasks and sterilize
by autoclaving.

Inoculation: Inoculate the sterile medium with 1 ml of a microbial suspension containing
approximately 120x10° cells.

Incubation: Incubate the flasks on a rotary shaker at 120 rpm and a temperature of 25°C for
a period of up to 23 days.

Decolorization Measurement: At regular intervals (e.g., every 7 days), measure the
decolorization by assessing the decrease in absorbance at the maximum wavelength for Vat
Red 10 (530 nm) using a spectrophotometer. A control flask without microbial inoculation
should be used as a baseline.
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Signaling Pathways and Other Potential

Applications
Signaling Pathways

Currently, there is no available scientific literature detailing the direct involvement of Vat Red 10
in specific cellular signaling pathways.

Fluorescent Properties

Vat Red 10 is classified as a fluorescent dye. However, specific protocols for its application as
a fluorescent probe in biological research, such as in fluorescence microscopy or flow
cytometry, are not readily available. General principles of fluorescence spectroscopy would
apply, but excitation and emission spectra, quantum yield, and photostability in biological media
would need to be empirically determined.

Visualizations
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Experimental Workflow for Microbial Decolorization of Vat Red 10
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Caption: Workflow for the microbial decolorization of Vat Red 10.
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Conclusion

Vat Red 10 is a well-characterized dye with a defined molecular structure. While its primary use
is industrial, its interactions with biological systems, particularly microorganisms, and its
reported mutagenicity, make it a subject of interest for environmental and toxicological
research. The provided experimental protocol for microbial decolorization offers a basis for
further studies in bioremediation. Future research could focus on elucidating the specific
mechanisms of its mutagenicity and exploring its potential as a fluorescent tool, for which
detailed application protocols are currently lacking.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. medchemexpress.com [medchemexpress.com]
o 2. worlddyevariety.com [worlddyevariety.com]
e 3. cncolorchem.com [cncolorchem.com]

e 4. Mutagenic and carcinogenic potential of a textile azo dye processing plant effluent that
impacts a drinking water source - PubMed [pubmed.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Vat Red 10: A Technical Guide for Researchers].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1668950#vat-red-10-molecular-formula-and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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